CWP232291
Description
CWP232291 is a small molecule and prodrug of CWP232204 targeting Src associated in mitosis, of 68 kDa (Sam68 or KHDRBS1), with potential antineoplastic activity. CWP232291 is converted in serum into its active form CWP232204 which binds to Sam68, thereby resulting in the induction of apoptosis in selective cancer cells. Due to the multimodular structure of Sam68, the apoptosis mediated by CWP232204-Sam68 interaction can be attributed to 1) activation of transcription factor NF-kB induced by tumor necrosis factor alpha signaling, 2) alternative splicing of BCL-2 apoptosis gene, driving the balance towards pro-apoptotic as opposed to anti-apoptotic isoforms, 3) down-regulation of the anti-apoptotic protein survivin via Want signaling.
Scientific Research Applications
Inhibition in Hematologic Malignancies
CWP232291, a novel small molecule, has been studied for its inhibitory effects on the Wnt signaling pathway, specifically targeting the degradation of beta-catenin. Research has demonstrated its potential in treating hematologic malignancies, particularly in patients with acute myeloid leukemia (AML), B-cell non-Hodgkin lymphoma (B-NHL), and multiple myeloma (MM). Notably, CWP232291 showed selective cytotoxicity towards tumor cells while having minimal effects on normal bone marrow cells, suggesting its targeted action in cancer treatment (Kim et al., 2011).
